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Compound of Interest

Compound Name: 4-Chloronicotinaldehyde

Cat. No.: B038066

An In-depth Technical Guide to the Safe Handling of 4-Chloronicotinaldehyde

For researchers, scientists, and drug development professionals, understanding the safety
profile and handling requirements of chemical reagents is paramount. This document provides
a comprehensive technical overview of the safety data and handling precautions for 4-
Chloronicotinaldehyde (CAS No: 114077-82-6).

Chemical Identification

This section provides basic identification details for 4-Chloronicotinaldehyde.

Identifier Value

Chemical Name 4-Chloronicotinaldehyde

4-Chloropyridine-3-carboxaldehyde, 4-Chloro-3-

Synonyms formylpyridine[1]
CAS Number 114077-82-6[1][2]
Molecular Formula CeHaCINOJ2]
Molecular Weight 141.56 g/mol [1][2]
Purity Typically =297%[1]
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Hazard Identification and GHS Classification

4-Chloronicotinaldehyde is classified as a hazardous substance. The GHS classification
indicates it can cause significant irritation and allergic reactions. All safety precautions should
be read and understood before handling[3].

Signal Word: Warning[3][4]
GHS Hazard Pictograms:
e alt text

Hazard Statements (H-Statements): A compilation of hazard statements from various suppliers
is presented below.

Statement Code Description Source
H302 Harmful if swallowed [3]
H315 Causes skin irritation [1][4]
May cause an allergic skin
H317 _ [3][5]
reaction
H319 Causes serious eye irritation [11[31[4115]
H335 May cause respiratory irritation  [1][4]

Precautionary Statements (P-Statements): Key precautionary statements for prevention,
response, and storage are summarized below.
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Statement Code

Description

Source

P261

Avoid breathing

dust/fumes/gas/mist/vapors/spr

ay

[1]14]

P271

Use only outdoors or in a well-

ventilated area

[1]14]

P280

Wear protective
gloves/protective clothing/eye

protection/face protection

[11(3][41[5]

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing

[31141(5]

Safety and Handling Protocols

Adherence to strict safety protocols is mandatory when working with 4-

Chloronicotinaldehyde. The following sections detail the required procedures for safe

handling, emergency response, and storage.

Engineering Controls and Personal Protective

Equipment (PPE)

Proper engineering controls and PPE are the first line of defense against exposure.
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Control/PPE

Specification

Engineering Controls

Work should be conducted in a well-ventilated
area, preferably under a chemical fume hood.
Eyewash stations and safety showers must be

readily available[4].

Eye/Face Protection

Use safety glasses with side-shields or chemical
goggles. A face shield may also be necessary.
Equipment must be approved under government
standards like NIOSH (US) or EN 166 (EU)[5].

Skin Protection

Wear protective gloves and a lab coat. Handle
in accordance with good industrial hygiene and

safety practices[5].

Respiratory Protection

If dust is formed or ventilation is inadequate, use

a NIOSH-approved respirator[4].

The logical workflow for ensuring personal safety before handling the compound is illustrated

below.
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Pre-Handling Safety Workflow

Start: Prepare to handle
4-Chloronicotinaldehyde

Is a chemical fume
hood available and active?

Don Personal Protective Equipment:
- Safety Goggles/Face Shield STOP: Do not proceed without
- Protective Gloves proper ventilation
- Lab Coat

Locate nearest eyewash
station and safety shower

Proceed with handling

Click to download full resolution via product page
Caption: Pre-Handling Safety Workflow Diagram.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure. The following table and
diagram outline the necessary steps.
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Exposure Route

First Aid Protocol

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician[4]

[5].

Skin Contact

Wash off with soap and plenty of water. Consult
a physician[5]. If skin irritation occurs, get

medical advice/attention[4].

Eye Contact

Rinse thoroughly with plenty of water for at least
15 minutes and consult a physician[5]. Remove

contact lenses if present and easy to do[4][5].

Ingestion

Never give anything by mouth to an
unconscious person. Rinse mouth with water

and consult a physician[5].

The decision-making process for responding to an exposure event is visualized below.

© 2025 BenchChem. All rights reserved.

6/11 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH55550&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.angenechemical.com/sds/1125410-08-3.pdf
https://www.angenechemical.com/sds/1125410-08-3.pdf
https://www.fishersci.com/store/msds?partNumber=AAH55550&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.angenechemical.com/sds/1125410-08-3.pdf
https://www.fishersci.com/store/msds?partNumber=AAH55550&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.angenechemical.com/sds/1125410-08-3.pdf
https://www.angenechemical.com/sds/1125410-08-3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Exposure Event Occurs

Emergency First Aid Protocol

Ingestion:

L Rinse mouth with water.
Ingested Do NOT induce vomiting.

Eye Contact:
Eyes Rinse with water for 15+ mins.
> Remove contact lenses.

Consult a Physician /

Identify Exposure Route Seek Medical Attention

Skin Contact:
Wash with soap and
plenty of water.

Inhaled
Inhalation:
Move to fresh air.
Give artificial respiration if needed.

Click to download full resolution via product page

Caption: First Aid Decision Tree for Exposure.

e Eighti | Soill

Situation

Protocol

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide[5].

Firefighter Protection

Wear a self-contained breathing apparatus for
firefighting if necessary[4][5].

Accidental Release

Use personal protective equipment. Avoid dust
formation. Sweep up and shovel the material
into a suitable, closed container for disposal. Do
not let the product enter drains[5].
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The logical steps for responding to a chemical spill are outlined in the following diagram.

Chemical Spill Response Workflow

Spill Detected

Evacuate immediate area

'

Ensure adequate ventilation

Wear appropriate PPE
(gloves, goggles, respirator)

Contain the spill without
creating dust

Sweep or shovel material
into a closed container

Dispose of waste according to
institutional/local regulations

Decontaminate area and equipment

Click to download full resolution via product page
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Caption: Spill Response Workflow.

Storage and Stability

Proper storage is crucial to maintain the chemical's integrity and ensure safety.

Parameter

Recommendation

Storage Conditions

Keep containers tightly closed in a dry, cool, and
well-ventilated place[4]. Recommended storage

temperature is 2-8°C in an inert atmosphere[2]

[5].

Stability

The product is stable under normal handling and
storage conditions. It is noted to be air-

sensitive[4].

Incompatible Materials

Avoid contact with strong oxidizing agents and

strong acids[4].

Hazardous Decomposition

Upon combustion, may produce carbon
monoxide, carbon dioxide, nitrogen oxides, and
hydrogen chloride gas[4].

Toxicological and Ecological Information

The toxicological properties of 4-Chloronicotinaldehyde have not been thoroughly

investigated[5]. However, the available data indicates the following:

« Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is

identified as a probable, possible, or confirmed human carcinogen by IARC, ACGIH, or

NTP5].

o Acute Effects: The primary known effects are irritation to the skin, eyes, and respiratory

system, and the potential for allergic skin sensitization[1][4][5].

o Ecological Information: Data on ecological effects is limited. Standard practice requires

preventing the chemical from entering drains or the environment[5].
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This guide is intended to provide a comprehensive overview of the safety and handling
procedures for 4-Chloronicotinaldehyde based on currently available safety data sheets. All
users must review the original SDS from their supplier and adhere to all institutional and
governmental safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [4-Chloronicotinaldehyde safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b038066#4-chloronicotinaldehyde-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b038066?utm_src=pdf-body
https://www.benchchem.com/product/b038066?utm_src=pdf-custom-synthesis
https://store.apolloscientific.co.uk/product/4-chloronicotinaldehyde
https://www.pharmaffiliates.com/en/114077-82-6-4-chloronicotinaldehyde-bsc-pabsc26702209.html
https://www.ambeed.com/products/114077-82-6.html
https://www.fishersci.com/store/msds?partNumber=AAH55550&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.angenechemical.com/sds/1125410-08-3.pdf
https://www.benchchem.com/product/b038066#4-chloronicotinaldehyde-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b038066#4-chloronicotinaldehyde-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b038066#4-chloronicotinaldehyde-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b038066#4-chloronicotinaldehyde-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b038066?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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